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Introduction

Arlasolve™ DMI, chemically known as Dimethyl Isosorbide (DMI), is a high-purity,
biodegradable, and plant-derived solvent with the CAS number 5306-85-4. It is recognized for
its exceptional ability to enhance the penetration of active pharmaceutical ingredients (APIs)
through the skin and other biological membranes. This technical guide provides an in-depth
overview of the regulatory status, key technical data, and experimental applications of
Arlasolve DMI for research purposes. Its favorable safety profile and versatile solvent
properties make it a valuable excipient in the development of topical and transdermal drug
delivery systems. For research applications, it is important to note that Arlasolve DMI is
intended for research use only (RUO) and is not to be used in humans or animals outside of a

formal clinical trial context.

Regulatory Status for Research Use

The regulatory landscape for excipients like Arlasolve DMI in a research setting is governed by
different regulations depending on the geographical location. In general, for preclinical
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research, the focus is on ensuring a safe laboratory environment and adhering to guidelines for
handling chemical substances.

In the United States, the Food and Drug Administration (FDA) does not have a specific
approval process for individual excipients for research use. Instead, the focus is on the safety
of the overall formulation and the intended use. For preclinical studies, adherence to Good
Laboratory Practice (GLP) is crucial. When a formulation containing a novel excipient is
intended for clinical trials, an Investigational New Drug (IND) application must be filed with the
FDA, which includes safety data on all components of the drug product.

In the European Union, the Registration, Evaluation, Authorisation and Restriction of Chemicals
(REACH) regulation (EC 1907/2006) governs the use of chemical substances. For research
and development purposes, there are specific provisions. Substances used in scientific
research and development (SR&D) in quantities of less than one tonne per year are exempt
from registration. For product and process-oriented research and development (PPORD), a
notification can be submitted to the European Chemicals Agency (ECHA) to exempt the
substance from registration for five years, with a possible extension.

For laboratory research, it is imperative to consult the material safety data sheet (MSDS) for
detailed information on handling, storage, and personal protective equipment. According to
safety data sheets, Arlasolve DMI is not classified as a hazardous substance or mixture
according to Regulation (EC) No. 1272/2008. However, it may cause mild skin and eye
irritation, and standard laboratory safety precautions should be followed.

Data Presentation
Physical and Chemical Properties
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Property

Value

Chemical Name

Dimethyl Isosorbide

CAS Number 5306-85-4

Molecular Formula CsH1404

Molecular Weight 174.19 g/mol

Appearance Clear, colorless liquid

Boiling Point 234 °C

Melting Point -70 °C

Flash Point 118 °C (closed cup)

Density ~1.15 g/cm?3
Soluble in water, ethanol, propylene glycol,
cottonseed oil, isopropanol, isopropyl myristate,

Solubility polysorbate 20, and polysorbate 80. Insoluble in

hydrogenated castor oil, lanolin, mineral oils,

and silicone oil.[1]

Solubility of Active Pharmaceutical Ingredients (APIS) in

Dimethyl Isosorbide

Dimethyl Isosorbide is an effective solvent for a wide range of APIs, including those that are

poorly soluble in water. This property is crucial for developing stable and effective topical

formulations.
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Active Pharmaceutical Ingredient (API)

Solubility Data

Benzoyl Peroxide

More than double the amount can be dissolved
in Arlasolve DMI compared to competitive

delivery vehicles like ethoxydiglycol.[2]

Maximum solubility is achieved in a DMl/water

Prednisone or DMI/propylene glycol concentration ratio of
approximately 1:2.[3]
Maximum solubility is observed in a DMl/water
Dexamethasone or DMI/propylene glycol concentration ratio of

approximately 1:2.[3]

Prednisolone

Maximum solubility is found in a DMl/water or
DMl/propylene glycol concentration ratio of
approximately 1:2.[3]

Etoposide

Soluble in neat DMI or agueous DMI solutions
(24-73% DMI).

ltraconazole

Soluble in neat DMI or agueous DMI solutions
(24-73% DMI).

Omeprazole

Soluble in neat DMI or agueous DMI solutions
(24-73% DMI).

Skin Penetration Enhancement

Arlasolve DMI is widely recognized for its ability to enhance the penetration of active

ingredients into the epidermis.
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Active Ingredient

DMI Concentration

Formulation

Enhancement
Effect

Hydrophilic Actives

10%

Not specified

15% increase in the
amount of active
delivered into the

epidermis.[4]

Benzoyl Peroxide
(BPO)

Not specified

Leave-on lotion

A significant 19%
reduction in BPO-
induced irritation was
observed, suggesting
enhanced delivery
and reduced surface

irritation.[2]

Dihydroxyacetone
(DHA)

3.5% and 5%

Self-tanning cream

Markedly improved
color development
and intensity,
indicating enhanced
delivery of DHA to the

top layer of the skin.

[5]L6]

Hydroquinone

10%

Oil-in-water emulsion

No significant
enhancement in skin
permeation was
observed in one study,
which hypothesized
that the increased
solubility in the
formulation
counteracted the
driving force for

penetration.[7]

Salicylic Acid

10%

Oil-in-water emulsion

No significant
enhancement in skin
permeation was

observed in one study,
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with a similar
hypothesis to the

hydroquinone result.

[7]

No significant

enhancement in skin

permeation was

observed in one study,
Octadecenedioic Acid  10% Oil-in-water emulsion _ o

with a similar

hypothesis to the

hydroquinone result.

[7]

Experimental Protocols

A common in vitro method to evaluate the skin penetration of active ingredients from a
formulation containing Arlasolve DMI is the Franz diffusion cell assay.

Protocol: In Vitro Skin Permeation Study using Franz
Diffusion Cells

Objective: To determine the effect of 10% Arlasolve DMI in an oil-in-water emulsion on the skin
permeation of an active pharmaceutical ingredient (e.g., hydroquinone, salicylic acid).[7]

Materials:

e Franz diffusion cells

e Human or animal skin membrane (e.g., split-thickness human skin)

» Test formulation: Oil-in-water emulsion containing the API and 10% Arlasolve DMI.
o Control formulation: Oil-in-water emulsion containing the API without Arlasolve DMI.
o Receptor solution (e.g., phosphate-buffered saline, PBS)

» High-performance liquid chromatography (HPLC) system for API quantification.
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Methodology:

o Skin Membrane Preparation: Thaw frozen skin and cut it into appropriate sizes to fit the
Franz diffusion cells. Equilibrate the skin in PBS for 30 minutes before mounting.

e Franz Cell Assembly: Mount the skin membrane between the donor and receptor
compartments of the Franz diffusion cell, with the stratum corneum facing the donor
compartment.

o Receptor Compartment: Fill the receptor compartment with degassed receptor solution,
ensuring no air bubbles are trapped beneath the skin. The receptor solution should be
continuously stirred with a magnetic stir bar at a constant speed (e.g., 600 rpm) and
maintained at a constant temperature (e.g., 32°C) to mimic physiological conditions.

o Formulation Application: Apply a finite dose of the test or control formulation evenly onto the
surface of the skin in the donor compartment.

o Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), collect
samples from the receptor solution. Immediately after each sampling, replenish the receptor
compartment with an equal volume of fresh, pre-warmed receptor solution.

o Sample Analysis: Analyze the collected samples for the concentration of the API using a
validated HPLC method.

« Data Analysis: Calculate the cumulative amount of the API permeated per unit area of the
skin at each time point. The steady-state flux (Jss) can be determined from the slope of the
linear portion of the cumulative amount versus time plot. The permeability coefficient (Kp)
can then be calculated.

Mandatory Visualizations
Proposed Mechanism of Skin Penetration Enhancement
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Proposed Mechanism of Arlasolve DMI as a Skin Penetration Enhancer
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Caption: Arlasolve DMI increases the polarity of the stratum corneum, enhancing API
penetration.

Experimental Workflow for In Vitro Skin Permeation
Study
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Experimental Workflow: In Vitro Skin Permeation using Franz Diffusion Cells
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Caption: Workflow for assessing skin permeation with Franz diffusion cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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